ethyl 2-({[2-(5-methyl-2-thienyl)-4-quinolinyl]carbonyl}amino)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-(5-methylthiophen-2-yl)quinoline-4-carbonyl]amino]-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C28H28N2O3S2/c1-3-33-28(32)25-19-11-6-4-5-7-13-23(19)35-27(25)30-26(31)20-16-22(24-15-14-17(2)34-24)29-21-12-9-8-10-18(20)21/h8-10,12,14-16H,3-7,11,13H2,1-2H3,(H,30,31)
• InChI Key: SRMBEZIMZJNSJH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCCCC2)NC(=O)C3=CC(=NC4=CC=CC=C43)C5=CC=C(S5)C
• Molecular Formula: C28H28N2O3S2
• DSSTOX Substance ID: DTXSID90366748
• Molecular Weight: 504.7 g/mol
• CAS RN: 5695-28-3

Description

Ethyl 2-({[2-(5-methyl-2-thienyl)-4-quinolinyl]carbonyl}amino)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C28H28N2O3S2 and its molecular weight is 504.7 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 504.15413511 g/mol and the complexity rating of the compound is 752. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Heterocyclic Synthesis : Research has focused on the synthesis of novel perianellated tetracyclic heteroaromatics, including derivatives of thieno[3,2-c]quinolines. These compounds are synthesized through a series of reactions involving primary amines, triethyl orthoformate, and specific synthons like ethyl 3-amino-4-chlorothieno[3,2-c]quinoline-2-carboxylate. Such processes yield compounds with potential for further chemical modification and study in various scientific fields (Mekheimer et al., 2005).

Organocatalyzed Reactions : Another research application involves organocatalyzed reactions under aqueous conditions, demonstrating efficient room-temperature formation of 2-amino-3-carboxamide derivatives of thiophene. This showcases the compound's relevance in facilitating novel synthetic pathways in green chemistry (Abaee & Cheraghi, 2013).

Potential Applications in Material Science

Dye-Sensitized Solar Cells (DSSCs) : Research into thieno[3,4-b]thiophene-based organic dyes, including ethyl thieno[3,4-b]thiophene-2-carboxylate derivatives, for use in dye-sensitized solar cells (DSSCs), highlights the potential application of such compounds in renewable energy technologies. These studies explore the optical properties and efficiency of these compounds in converting solar energy to electrical energy (Chen et al., 2012).

Advanced Functional Materials

Fluorescent Dipoles : The synthesis of mesomeric betaines, constructed of quinolinium cations and carboxylate anions separated by thiophene-ethynyl spacers, demonstrates the application of similar compounds in developing fluorescent materials. These materials exhibit unique optical properties, making them suitable for use in various technological applications, including sensors and imaging (Smeyanov et al., 2017).